Cas no 2171949-58-7 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-1,3-thiazole-4-carboxylic acid
• CAS No: 2171949-58-7
• MF: C₂₅H₂₁N₃O₅S
• MW: 475.51634478569
• CID: 6082505
• PubChem ID: 165555471
• Update Time: 2025-05-21

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-1,3-thiazole-4-carboxylic acid
• EN300-1551019
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]ethyl}-1,3-thiazole-4-carboxylic acid
• 2171949-58-7

• Inchi： 1S/C25H21N3O5S/c29-22(26-13-11-23-28-21(15-34-23)24(30)31)10-5-12-27-25(32)33-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20H,11-14H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： HPIDGLHNNROXQP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CCNC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 475.12019195g/mol
• Monoisotopic Mass: 475.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-1,3-thiazole-4-carboxylic acid

Chemical Profile of CAS No. 2171949-58-7: 2-{2-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)but-2-ynamido]ethyl}-1,3-thiazole-4-carboxylic Acid

The compound with CAS No. 2171949-58-7, known as 2-{2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)but-2-ynamido]ethyl}-1,3-thiazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazole ring system and a fluorenylmethoxycarbonyl (Fmoc) group, both of which contribute to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. In this compound, the thiazole is further substituted with a carboxylic acid group at the 4-position, enhancing its potential for bioconjugation and interaction with biological systems. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in advanced drug delivery systems or as an intermediate in the synthesis of bioactive molecules.

The butynamide moiety attached to the Fmoc group introduces additional functionality to this compound. Terminal alkynes are highly reactive and can undergo various transformations, such as cycloadditions or conjugate additions, making them valuable in organic synthesis. In this case, the butynamide group may serve as a reactive handle for further functionalization or as a linker in bioconjugate chemistry.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their diverse biological activities. For instance, certain thiazoles have been reported to exhibit anti-inflammatory, antitumor, and antimicrobial properties. The integration of the Fmoc group into this molecule could potentially enhance its pharmacokinetic profile by improving solubility or bioavailability while maintaining its therapeutic activity.

In terms of synthetic methodology, the construction of this compound likely involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts for alkyne chemistry could be pivotal in assembling the butynamide fragment. Additionally, the incorporation of the Fmoc group would require careful protection-deprotection strategies to ensure selective reactivity during synthesis.

From an applications perspective, this compound could find utility in several areas. Its thiazole core may make it suitable for use as a building block in drug discovery programs targeting specific biological pathways. Furthermore, the presence of both alkyne and carboxylic acid functionalities opens up possibilities for click chemistry applications or as precursors for polymerizable materials.

Recent research has also emphasized the importance of sustainability in chemical synthesis. While no specific data on the environmental impact of this compound is currently available, its synthesis likely adheres to green chemistry principles by minimizing waste and utilizing efficient reaction conditions.

In conclusion, CAS No. 2171949-58-7 represents a sophisticated organic molecule with promising applications in medicinal chemistry and materials science. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to develop novel therapeutic agents or advanced materials.